Cas no 38520-57-9 (N-Acetylcysteine amide)

N-Acetylcysteine amide Properties

Names and Identifiers

• Propanamide,2-(acetylamino)-3-mercapto-, (2R)-
• (2R)-2-acetamido-3-sulfanylpropanamide
• (R)-2-Acetamido-3-mercaptopropanamide
• N-Acetyl-L-cysteinamide
• Propanamide,2-(acetylamino)-3-mercapto-, (R)-
• (R)- 2-(Acetylamino)-3-mercapto-Propanamide
• AD4
• NACA
• acetylcysteinamide
• N-Acetylcysteine amide
• DB14480
• Propanamide, 2-(acetylamino)-3-mercapto-, (2R)-
• Nac amide
• N-acetylcysteine amide;(R)-2-Acetamido-3-mercaptopropanamide
• N-Acetyl-cysteine-amide
• N-Acetyl cysteine amide
• s5804
• N-Acetyl-L-cysteine amide
• N-Acetylcysteine amide [WHO-DD]
• (2R)-2-(Acetylamino)-3-mercaptopropanamide
• CS-0033121
• SCHEMBL377413
• Acetylcysteine amide
• N-acetylcysteine amide, >=98% (HPLC)
• 4N69717RKW
• Ac-Cys-NH2
• 38520-57-9
• UJCHIZDEQZMODR-BYPYZUCNSA-N
• 3-Isatoicanhydridecarboxylicacidmethylester
• MFCD01696115
• HMS3886B05
• Q15408428
• (R)-2-acetamido-3-mercaptopropanamide
• N-Acetylcysteinamide
• UNII-4N69717RKW
• AKOS006373417
• HY-110256
• Propanamide, 2-(acetylamino)-3-mercapto-, (R)-
• DTXSID30436398
• (2R)-2-(Acetylamino)-3-mercaptopropanamide;
• DA-55966
• +Expand

• MDL： MFCD01696115
• InChIKey： UJCHIZDEQZMODR-BYPYZUCNSA-N
• Inchi： InChI=1S/C5H10N2O2S/c1-3(8)7-4(2-10)5(6)9/h4,10H,2H2,1H3,(H2,6,9)(H,7,8)/t4-/m0/s1
• SMILES： CC(N[C@@H](CS)C(N)=O)=O

Computed Properties

• Exact Mass: 162.04629874g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.04629874g/mol
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Melting Point: 147-149 ºC (ethanol )
• Solubility: Slightly soluble (26 g/l) (25 º C),
• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),